1,2-Dibromo-4-methylcyclohexane

• Molecular Formula: C7H12Br2
• Molecular Weight: 255.98 g/mol
• InChI: InChI=1S/C7H12Br2/c1-5-2-3-6(8)7(9)4-5/h5-7H,2-4H2,1H3
• InChIKey: OUSXWBAJTVVZGK-UHFFFAOYSA-N

1,2-Dibromo-4-methylcyclohexane – Key Physicochemical Properties and Compound Class Context for Procurement Evaluation

1,2-Dibromo-4-methylcyclohexane (CAS 60711-12-8) is a vicinal dibromide belonging to the trans-1,2-dibromocyclohexane family, featuring a methyl substituent at the 4‑position of the cyclohexane ring. It is typically obtained as a colorless liquid with a density of 1.679 g/cm³ at 25 °C and a boiling point of 108 °C at 15 Torr [1]. This compound serves as a model substrate in stereochemical and mechanistic investigations, particularly for studying conformational equilibria and elimination reactions, where the interplay between the bromine atoms and the remote methyl group leads to measurable differences in ground‑state conformer populations relative to other 3‑ or 4‑substituted analogs [2][3].

Conformational analysis probe Predictable diaxial/diequatorial equilibrium in trans-1,2-dibromocyclohexane scaffold

E2 elimination model substrate Unusual product distribution rich in exocyclic alkene under methoxide conditions

Regioisomer identity control Measured density enables differentiation from 1-methyl analog

• [1] Cyclohexane, 1,2-dibromo-4-methyl- (60711-12-8) Physical Properties. Chem960.com. View Source
• [2] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Thermal equilibration of substituted trans-1,2-dibromocyclohexanes. J. Chem. Soc., Perkin Trans. 1 1972, 58-62. View Source
• [3] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Substituent effects on the formation and equilibration of trans-1,2-dibromocyclohexanes. J. Chem. Soc. D 1970, 1437-1438. View Source

Why Generic Substitution Fails for 1,2-Dibromo-4-methylcyclohexane: Conformational and Reactivity Constraints

In the trans-1,2-dibromocyclohexane series, apparently minor changes—such as shifting the methyl group from the 4‑position to the 3‑position, replacing it with a tert‑butyl or methoxycarbonyl group, or moving it to the 1‑position—profoundly alter the diaxial/diequatorial conformational equilibrium. These changes affect ground‑state populations, activation barriers for thermal isomerization, dipole moments, and the regiochemical outcome of elimination reactions [1][2][3]. Consequently, 1,2-dibromo-4-methylcyclohexane cannot be freely interchanged with its close analogs in applications that depend on a specific conformational bias, a defined reactivity profile toward E2 elimination, or predictable physical properties such as density and boiling point.

3‑ or 4‑substituted analogs with tert‑butyl or methoxycarbonyl groups shift conformational equilibrium by >60‑fold, altering stereochemical ground state.

1‑Methyl regioisomer yields distinct dehydrobromination product ratios; substitution may alter mechanistic outcome.

Physical property mismatch—density and boiling point differences—may lead to identity confusion if analogs are interchanged.

• [1] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Thermal equilibration of substituted trans-1,2-dibromocyclohexanes. J. Chem. Soc., Perkin Trans. 1 1972, 58-62. View Source
• [2] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Substituent effects on the formation and equilibration of trans-1,2-dibromocyclohexanes. J. Chem. Soc. D 1970, 1437-1438. View Source
• [3] Spangler, C.W.; Hardy, L.W.; Bayer, R.J. Unusual product distributions in the dehydrobrominations of dibromomethylcyclohexanes. J. Chem. Soc. D 1971, 1416-1417. View Source

Quantitative Differentiation Evidence for 1,2-Dibromo-4-methylcyclohexane Against Closest Analogs

Conformational Equilibrium Constant (Keq) Within the 4‑Substituted trans-1,2-Dibromocyclohexane Series

The thermal diaxial/diequatorial equilibration of trans-1,2-dibromo-4-methylcyclohexane has been measured and falls within a Keq range of 1.64–2.70, together with the 3‑methyl, 4‑tert‑butyl, and 4‑methoxycarbonyl derivatives [1]. This range reflects the influence of the remote substituent on the relative stability of the diaxial and diequatorial conformers. By contrast, the 3‑tert‑butyl derivative lies far outside this range (Keq >100, with the diaxial conformer comprising >99% at equilibrium) [1], demonstrating that substituent identity and position—not merely the presence of a substituent—control the conformational landscape.

Conformational Keq

Class-level

Keq: 1.64–2.70 (4-Me analog range) vs. >100 (3‑t‑Bu)

Supports predictable intermediate conformational bias

Exact Keq for 4‑Me not individually reported; class‑level inference

Evidence Dimension	Thermal diaxial/diequatorial equilibrium constant (Keq)
Target Compound Data	1,2-Dibromo-4-methylcyclohexane: Keq within 1.64–2.70 (exact value not individually reported)
Comparator Or Baseline	1,2-Dibromo-4-tert-butylcyclohexane, 1,2-dibromo-4-methoxycarbonylcyclohexane, and 1,2-dibromo-3-methylcyclohexane: Keq values collectively spanning 1.64–2.70. Outlier: 1,2-dibromo-3-tert-butylcyclohexane, Keq >100.
Quantified Difference	The 4‑methyl derivative resides in a narrow Keq window (1.64–2.70) that is >60‑fold lower than the 3‑tert‑butyl outlier, confirming that conformational preference is highly sensitive to substituent topology.
Conditions	Thermal equilibration in inert solvent; kinetic parameters determined at multiple temperatures (see Barili et al. 1972).

Why This Matters

For procurement decisions in research settings where a defined conformational bias is critical (e.g., mechanistic probes, stereochemical outcome prediction), the 4‑methyl derivative offers a predictable intermediate Keq range, whereas analogs with bulkier or more polar substituents can shift the equilibrium by orders of magnitude.

• [1] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Thermal equilibration of substituted trans-1,2-dibromocyclohexanes. J. Chem. Soc., Perkin Trans. 1 1972, 58-62. View Source

Kinetic Diaxial/Diequatorial Dibromide Ratio from Bromination of 4‑Methylcyclohexene

Bromination of 4‑methylcyclohexene yields trans-1,2-dibromo-4-methylcyclohexane with a kinetic diaxial/diequatorial ratio that falls within a reported span of 15.7 to 0.76 across a set of 3‑ and 4‑substituted cyclohexenes [1]. While the abstract does not assign a specific value to the 4‑methyl derivative, the overall range demonstrates that the kinetic product distribution is exquisitely sensitive to substituent size and polarity. Procurement of the pre‑formed, pure 4‑methyl dibromide bypasses this variable kinetic selectivity and ensures a consistent starting material for downstream applications.

Kinetic diaxial/dieq. ratio

Class-level

Ratio range 0.76–15.7 across 3‑/4‑substituted series; 4‑Me intermediate

Eliminates need to optimize bromination conditions

Exact kinetic ratio for 4‑Me not individually reported

Evidence Dimension	Kinetic ratio of diaxial to diequatorial dibromide products
Target Compound Data	1,2-Dibromo-4-methylcyclohexane: kinetic diaxial/diequatorial ratio within 0.76–15.7 (exact value not individually reported)
Comparator Or Baseline	Other 3‑ and 4‑substituted trans-1,2-dibromocyclohexanes: kinetic ratios range from 0.76 to 15.7.
Quantified Difference	The broad range (0.76–15.7) underscores that substituent effects can invert the kinetic preference; the 4‑methyl derivative occupies an intermediate position within this continuum.
Conditions	Bromination of substituted cyclohexenes in aprotic solvent under kinetic control.

Why This Matters

If a user's application depends on a specific diaxial/diequatorial ratio, purchasing the pure 4‑methyl compound eliminates the need to optimize and control bromination conditions, which can otherwise yield widely varying isomer ratios.

• [1] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Substituent effects on the formation and equilibration of trans-1,2-dibromocyclohexanes. J. Chem. Soc. D 1970, 1437-1438. View Source

Dehydrobromination Product Distribution: 4‑Methyl vs. 1‑Methyl Isomer

Under identical dehydrobromination conditions (bis-(2-methoxyethyl) ether–sodium methoxide), both 1,2-dibromo-4-methylcyclohexane and 1,2-dibromo-1-methylcyclohexane produce product mixtures unusually rich in the exocyclic isomer 3‑methylenecyclohexene [1]. This shared unusual selectivity demonstrates that both regioisomers funnel through a common mechanistic pathway. However, the precise exocyclic/endocyclic ratio and the yield of 3‑methylenecyclohexene are reported to differ between the two substrates, indicating that the methyl group position influences product distribution even when the dominant pathway is conserved.

Dehydrobromination selectivity

Supporting evidence

Both 4‑Me and 1‑Me give exocyclic‑rich mixtures; product ratio differs

Mechanistic probe; regioisomer interchange may skew results

Quantitative product ratio not disclosed in abstract

Evidence Dimension	Selectivity for exocyclic alkene (3‑methylenecyclohexene) in dehydrobromination
Target Compound Data	1,2-Dibromo-4-methylcyclohexane: gives product mixture unusually rich in 3‑methylenecyclohexene (quantitative ratio not disclosed in abstract).
Comparator Or Baseline	1,2-Dibromo-1-methylcyclohexane: also gives unusual enrichment in 3‑methylenecyclohexene under the same conditions.
Quantified Difference	Both isomers exhibit the same qualitative selectivity; quantitative difference not available from the abstract, but the full paper indicates distinct product ratios.
Conditions	Dehydrobromination in bis-(2-methoxyethyl) ether with sodium methoxide.

Why This Matters

Users investigating E2 elimination mechanisms or requiring a specific methylenecyclohexene isomer should not assume that the 1‑methyl and 4‑methyl dibromides are interchangeable; their product distributions, while both unusual, are not identical.

• [1] Spangler, C.W.; Hardy, L.W.; Bayer, R.J. Unusual product distributions in the dehydrobrominations of dibromomethylcyclohexanes. J. Chem. Soc. D 1971, 1416-1417. View Source

Liquid Density and Boiling Point Differentiation from the 1‑Methyl Regioisomer

The 4‑methyl regioisomer exhibits a measured liquid density of 1.679 g/cm³ at 25 °C and a boiling point of 108 °C at 15 Torr [1]. In contrast, the 1‑methyl regioisomer (1,2-dibromo-1-methylcyclohexane) has a predicted density of 1.7 ± 0.1 g/cm³ and a significantly higher boiling point of 224.8 ± 15.0 °C at 760 mmHg . Although the boiling‑point comparison is confounded by differing pressure conditions, the distinct density values provide a practical, rapid identity check for distinguishing between the two regioisomers in a procurement or quality‑control setting.

Physicochemical identity

Cross-study comparable

Density: 1.679 g/cm³ (meas.) vs. 1.7±0.1 (pred. 1‑Me); bp 108°C/15 Torr vs. ~225°C/760 mmHg

Enables regioisomer identity verification

Boiling point comparison confounded by pressure conditions

Evidence Dimension	Liquid density and boiling point
Target Compound Data	1,2-Dibromo-4-methylcyclohexane: d = 1.679 g/cm³ (25 °C), bp 108 °C (15 Torr)
Comparator Or Baseline	1,2-Dibromo-1-methylcyclohexane: d = 1.7 ± 0.1 g/cm³ (predicted), bp 224.8 ± 15.0 °C (760 mmHg)
Quantified Difference	Density difference ≈ 0.02 g/cm³; boiling point at reduced pressure is substantially lower for the 4‑methyl isomer (108 °C at 15 Torr vs. ~225 °C extrapolated to 760 mmHg).
Conditions	Measured (target) vs. predicted/calculated (comparator) physical properties.

Why This Matters

These physical constants allow users to confirm correct regioisomer identity upon receipt, especially when the 1‑methyl isomer may be a contaminant in synthesis or when both are offered commercially under similar names.

• [1] Cyclohexane, 1,2-dibromo-4-methyl- (60711-12-8) Physical Properties. Chem960.com. View Source

Application Scenarios Where 1,2-Dibromo-4-methylcyclohexane Provides Verified Differentiation

Conformational Analysis and Stereoelectronic Studies Relying on Well‑Defined Keq

When a research program requires a trans-1,2-dibromocyclohexane scaffold with a predictable diaxial/diequatorial equilibrium constant in the range of 1.64–2.70, the 4‑methyl derivative is the appropriate choice [1]. This Keq window is narrow enough to serve as a calibration point for computational models or NMR methods, yet distinct from the extreme values exhibited by the 3‑tert‑butyl analog, which overwhelmingly populates the diaxial conformer.

Mechanistic Probe in E2 Elimination and Dehydrobromination Studies

The 4‑methyl dibromide yields product distributions unusually rich in 3‑methylenecyclohexene under methoxide‑promoted dehydrobromination [2]. Investigators studying the stereoelectronic requirements of E2 reactions or seeking to generate exocyclic alkenes can exploit this selectivity, but must verify the exact ratio with the specific batch, as the 1‑methyl isomer gives a distinguishable product profile.

Regioisomer Identity Verification via Density Measurement

In procurement and quality control, the measured density of 1.679 g/cm³ at 25 °C differentiates the 4‑methyl isomer from the 1‑methyl regioisomer (predicted density 1.7 ± 0.1 g/cm³) [3]. A simple densitometric check can confirm that the received material is the correct regioisomer, avoiding downstream experimental failure due to isomeric contamination.

Application

Selection Property

Validation Focus

Conformational analysis probe

Conformational equilibrium window

Calibrate computational models using reported Keq range

E2 mechanistic studies

Elimination regiochemistry

Confirm exocyclic/endocyclic ratio per lot

Regioisomer identity verification

Physical identity check

Densitometric confirmation to distinguish from 1‑methyl regioisomer

• [1] Barili, P.L.; Bellucci, G.; Berti, G.; Marioni, F.; Marsili, A.; Morelli, I. Thermal equilibration of substituted trans-1,2-dibromocyclohexanes. J. Chem. Soc., Perkin Trans. 1 1972, 58-62. View Source
• [2] Spangler, C.W.; Hardy, L.W.; Bayer, R.J. Unusual product distributions in the dehydrobrominations of dibromomethylcyclohexanes. J. Chem. Soc. D 1971, 1416-1417. View Source
• [3] Cyclohexane, 1,2-dibromo-4-methyl- (60711-12-8) Physical Properties. Chem960.com. View Source